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Compound of Interest

Compound Name: (S)-(-)-Propylene oxide

Cat. No.: B056275 Get Quote

This technical guide provides an in-depth overview of the core physical properties of (S)-(-)-
Propylene oxide, tailored for researchers, scientists, and professionals in drug development.

This document compiles essential data, outlines detailed experimental methodologies for

property determination, and presents a logical workflow for quality control assessment.

Core Physical Properties
(S)-(-)-Propylene oxide, also known as (S)-(-)-1,2-Epoxypropane or (S)-(-)-Methyloxirane, is a

chiral epoxide widely utilized as a versatile intermediate in the synthesis of complex organic

molecules, including pharmaceuticals.[1] Its chemical formula is C₃H₆O, with a molecular

weight of 58.08 g/mol .[1]

Table 1: Key Physical Properties of (S)-(-)-Propylene Oxide
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Property Value Reference

CAS Number 16088-62-3 [1]

Molecular Formula C₃H₆O [1]

Molecular Weight 58.08 g/mol [1]

Appearance Clear, colorless liquid [2][3]

Boiling Point 33-34 °C (lit.) [3][4]

Melting Point -111.9 °C [3][5]

Density 0.829 g/mL at 20 °C (lit.) [3][4]

Refractive Index (n20/D) 1.366 (lit.) [3][4]

Specific Rotation [α]D -14.2 ± 0.4° (neat) [2][6]

Vapor Density 2 (vs air) [3]

Vapor Pressure 8.59 psi (20 °C) [3]

Flash Point -37 °C (-35 °F) - closed cup [3]

Water Solubility 40 g/100 mL (20 °C) [3][6]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is critical for ensuring the purity and identity of

(S)-(-)-Propylene oxide. The following sections detail generalized experimental methodologies

for measuring key physical constants.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile liquid like (S)-(-)-Propylene oxide, a micro-boiling point or simple

distillation method is suitable.
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Micro-Boiling Point Method: A small sample of the liquid (a few mL) is placed in a test tube

with a capillary tube (sealed at one end) inverted within it. The setup is heated, and the

temperature at which a rapid and continuous stream of bubbles emerges from the capillary,

and upon cooling, the liquid just begins to enter the capillary, is recorded as the boiling point.

[7][8][9]

Simple Distillation: For larger volumes, a simple distillation apparatus can be used. The liquid

is heated in a distillation flask, and the temperature of the vapor that distills and condenses is

monitored. A constant temperature reading during the distillation of a pure substance

corresponds to its boiling point.[10]

2.2. Determination of Density

Density is the mass per unit volume of a substance. For a liquid, it can be determined by

measuring the mass of a known volume.

Mass Measurement: An empty, dry graduated cylinder or pycnometer is weighed using an

analytical balance.[11][12]

Volume Measurement: A precise volume of (S)-(-)-Propylene oxide is added to the

container. The volume is read from the bottom of the meniscus in a graduated cylinder or is a

known quantity if using a pycnometer.[11][13]

Final Mass Measurement: The container with the liquid is reweighed.

Calculation: The density is calculated by dividing the mass of the liquid (final mass - initial

mass) by its volume.[14]

2.3. Determination of Refractive Index

The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. It is a characteristic property that is dependent on temperature and

the wavelength of light used.

Abbe Refractometer: A few drops of the liquid are placed on the prism of an Abbe

refractometer. The instrument is adjusted until the dividing line between the light and dark
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fields is sharp and centered. The refractive index is then read directly from the calibrated

scale. The temperature should be controlled, typically at 20°C, using a water bath.[15][16]

Interferometric Methods: For higher precision, methods based on interferometry, such as

using a Michelson interferometer, can be employed. These techniques measure the change

in the optical path length as light passes through the sample.[15][17]

2.4. Determination of Specific Rotation

Specific rotation is a fundamental property of chiral compounds like (S)-(-)-Propylene oxide
and is measured using a polarimeter. It is the angle of rotation of plane-polarized light by a

solution of a specific concentration and path length.

Sample Preparation: For a neat liquid like (S)-(-)-Propylene oxide, the polarimeter tube is

carefully filled with the undiluted substance. For solutions, a precise concentration of the

compound in a suitable solvent is prepared.[18][19]

Measurement: The filled polarimeter tube is placed in the polarimeter. The analyzer is rotated

until the light intensity is at a minimum or the two halves of the visual field are equally

illuminated. The observed angle of rotation (α) is recorded.[18][20]

Calculation: The specific rotation ([α]) is calculated using the formula: [α] = α / (l * d) for a

neat liquid, or [α] = α / (l * c) for a solution. Where:

α is the observed rotation in degrees.

l is the path length of the polarimeter tube in decimeters (dm).

d is the density of the neat liquid in g/mL.

c is the concentration of the solution in g/mL.[18][21][22]

Quality Control Workflow
The following diagram illustrates a logical workflow for the quality control of a batch of (S)-(-)-
Propylene oxide, ensuring it meets the required specifications through the determination of its

physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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